BMS-986188

δ‑opioid receptor positive allosteric modulator μ‑opioid selectivity
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C30H31BrO4
Molecular Weight 535.5 g/mol
Cat. No. B15620544
Quoting multiple products? Save this product to your quote list and continue browsing.

Technical Parameters


Basic Identity
Product NameBMS-986188
Molecular FormulaC30H31BrO4
Molecular Weight535.5 g/mol
Structural Identifiers
InChIInChI=1S/C30H31BrO4/c1-29(2)13-22(32)27-24(15-29)35-25-16-30(3,4)14-23(33)28(25)26(27)18-9-11-20(12-10-18)34-17-19-7-5-6-8-21(19)31/h5-12,26H,13-17H2,1-4H3
InChIKeyBBCHHZHONQIODT-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes10 mg / 50 mg / 100 mg / Bulk Custom
AvailabilityUsually In Stock
Custom SynthesisAvailable on request

Structure & Identifiers


Interactive Chemical Structure Model





BMS-986188 Procurement Guide: A High-Selectivity δ‑Opioid Receptor Positive Allosteric Modulator


BMS‑986188 is a synthetic, small‑molecule positive allosteric modulator (PAM) of the δ‑opioid receptor (DOR) developed by Bristol‑Myers Squibb. Unlike orthosteric agonists, it enhances DOR signaling exclusively in the presence of the endogenous orthosteric agonist leu‑enkephalin, providing a ceiling effect and retaining spatial‑temporal fidelity of endogenous opioid transmission . The compound is a member of the xanthene‑1,8‑dione chemotype and is notable for its pronounced selectivity for DOR over the μ‑opioid receptor (MOR), a key liability in opioid‑based drug discovery .

Mechanism

Positive allosteric modulator (PAM) of δ‑opioid receptor; requires endogenous orthosteric agonist (leu‑enkephalin) for signaling

Selectivity

Reported pronounced δ‑opioid selectivity over μ‑opioid receptor, supporting cleaner DOR pharmacology studies

Functional profile

Ceiling effect preserves spatial‑temporal fidelity of endogenous opioid transmission; pure PAM with no intrinsic agonist activity

Research model

Fits allosteric mechanism studies, δ‑receptor subtype selectivity profiling, and SAR benchmark applications

Why Generic δ‑Opioid Modulator Substitution Fails: The BMS‑986188 Differentiator


Substituting δ‑opioid receptor modulators based solely on target class is unreliable because both the magnitude of allosteric cooperativity and the selectivity window over the μ‑opioid receptor vary dramatically among compounds with even minor structural changes. BMS‑986188’s bromine substituent on the xanthene‑1,8‑dione scaffold yields a >200‑fold δ/μ selectivity window, whereas the methyl‑substituted analog BMS‑986187 achieves only 100‑fold selectivity . These differences translate into distinct functional profiles: the higher selectivity of BMS‑986188 is critical for studies where μ‑opioid receptor activation must be minimized to avoid confounding effects on analgesia, respiratory depression, or constipation . Consequently, researchers cannot simply replace BMS‑986188 with a generic δ‑PAM or closely related analog without altering the pharmacological signature of their experiment.

Target (BMS‑986188)
Generic δ‑PAM / Analog
Selectivity window Bromine‑substituted scaffold: reported high δ/μ selectivity
Selectivity window Methyl or other substituents may lower δ/μ selectivity; μ‑receptor engagement may differ
Allosteric cooperativity Defined PAM efficacy and ceiling; no intrinsic agonist activity
Allosteric cooperativity Cooperativity factor and maximal potentiation may shift with even minor structural changes
Functional signature Full pharmacological profile (β‑arrestin, G‑protein, ERK) characterized
Functional signature Bias and downstream signaling may not reproduce; requires re‑characterization

Quantitative Differentiation Evidence: BMS‑986188 vs. Closest δ‑PAM Comparators


δ‑Receptor PAM Potency and Selectivity: BMS‑986188 vs. BMS‑986187

In a head‑to‑head β‑arrestin recruitment assay using PathHunter CHO cells expressing human δ‑opioid (OPRD1) and μ‑opioid (OPRM1) receptors, BMS‑986188 exhibited an EC50 of 0.05 µM at DOR with a maximal effect of 58% (Ymax), whereas its closest analog BMS‑986187 (2‑methyl substituent) showed an EC50 of 0.03 µM and Ymax of 124% . However, BMS‑986188 displayed a substantially cleaner selectivity profile: its EC50 at MOR exceeded 10 µM (>200‑fold selectivity), compared to BMS‑986187’s MOR EC50 of 3 µM (100‑fold selectivity) . This demonstrates that the bromine‑for‑methyl substitution in BMS‑986188 sacrifices moderate DOR potency but more than doubles the δ/μ selectivity window.

DOR Potency & Selectivity
Head-to-head
BMS‑986188: DOR EC50 0.05 µM (Ymax 58%); MOR EC50 >10 µM (>200‑fold selectivity)
BMS‑986187: DOR EC50 0.03 µM (Ymax 124%); MOR EC50 3 µM (100‑fold selectivity)
Higher δ/μ selectivity may reduce μ‑receptor confounding in DOR pharmacology assays
PathHunter β‑arrestin assay; EC20 leu‑enkephalin/endomorphin I; n=3
δ‑opioid receptor positive allosteric modulator μ‑opioid selectivity structure‑activity relationship

Allosteric PAM Mechanism vs. Orthosteric δ‑Agonist SNC80

BMS‑986188 functions as a pure positive allosteric modulator: it has no detectable agonist activity in the absence of orthosteric ligand (EC50 >10 µM in agonist mode), while the orthosteric δ‑agonist SNC80 activates the receptor directly . In the presence of an EC20 concentration of leu‑enkephalin, BMS‑986188 potentiates β‑arrestin recruitment with an EC50 of 0.05 µM, enhancing the affinity and/or efficacy of the endogenous agonist without triggering constitutive activity . SNC80, by contrast, exhibits intrinsic efficacy independent of endogenous tone (EC50 ~0.5 nM in G‑protein activation assays) . This mechanistic distinction is critical: BMS‑986188 preserves the temporal and spatial patterns of endogenous opioid signaling, whereas SNC80 produces sustained, tonic receptor activation that may lead to receptor desensitization and off‑target effects.

Mechanism vs. Orthosteric Agonist
Class-level
BMS‑986188: no intrinsic agonist activity (EC50 >10 µM); PAM EC50 0.05 µM with leu‑enkephalin
SNC80: direct δ‑agonist, EC50 ~0.5 nM; activates receptor autonomously
PAM retains endogenous signaling dynamics; orthosteric agonist may produce tonic activation and desensitization
G‑protein activation assays for SNC80; literature‑derived potency
δ‑opioid receptor allosteric modulation orthosteric agonist functional selectivity

Potency‑Selectivity Trade‑Off Against Further Close Analogs (Compound 9 and Compound 11)

Within the same SAR series, the 2,3‑dichloro analog (Compound 9) offers a DOR EC50 of 0.1 µM and a selectivity of >100‑fold (MOR EC50 >10 µM), while the 2‑difluoromethoxy analog (Compound 11) displays DOR EC50 0.2 µM and only 15‑fold selectivity (MOR EC50 3 µM) . BMS‑986188 (2‑bromo) thus occupies a unique position: its DOR potency (0.05 µM) is superior to both Compound 9 and Compound 11, and its selectivity (>200‑fold) surpasses that of Compound 9 (>100‑fold) and substantially exceeds that of Compound 11 (15‑fold) . This combination of sub‑100 nM DOR potency and >200‑fold selectivity is not achieved by any other analog in the explored chemical space.

Potency‑Selectivity Trade‑Off
Head-to-head
1. BMS‑986188 (2‑Br): DOR EC50 0.05 µM, >200‑fold selectivity 2. Compound 9 (2,3‑Cl₂): DOR EC50 0.1 µM, >100‑fold selectivity 3. Compound 11 (2‑OCHF₂): DOR EC50 0.2 µM, 15‑fold selectivity
Ranked highest among tested analogs for combined DOR potency and selectivity
PathHunter β‑arrestin assay; identical conditions; n=3
δ‑opioid receptor structure‑activity relationship selectivity window halogen substitution

In Vivo Pharmacodynamic Data: Current Evidence Gap vs. BMS‑986187

To date, no peer‑reviewed in vivo pharmacodynamic data for BMS‑986188 have been published. In contrast, the close analog BMS‑986187 has been evaluated in mouse models of irritable bowel syndrome, where it reduced fecal output in a novel environment stress model and delayed diarrhea onset in a castor oil‑induced model . This constitutes a key evidence gap for BMS‑986188: while its in vitro selectivity profile suggests potential advantages for in vivo applications requiring minimal μ‑opioid engagement, the absence of pharmacokinetic, efficacy, and tolerability data means that researchers cannot directly extrapolate in vivo performance from the in vitro data alone [Class‑level inference].

In Vivo PD Gap
Data to verify
No published in‑vivo efficacy or PK data for BMS‑986188; BMS‑986187 demonstrated effect in mouse GI motility models
In‑vitro selectivity may not translate; requires in‑vivo validation
Evidence gap; do not extrapolate in‑vivo performance from in‑vitro data
δ‑opioid receptor in vivo pharmacology gastrointestinal motility translational gap

Optimal Use Scenarios for BMS‑986188: Procurement‑Driven Application Mapping


In Vitro δ‑Opioid Receptor Subtype Selectivity Profiling

BMS‑986188 is the preferred tool compound for in vitro panels requiring definitive discrimination between δ‑opioid and μ‑opioid receptor signaling. Its >200‑fold selectivity window exceeds that of BMS‑986187 and all other xanthene‑1,8‑dione analogs, enabling cleaner pharmacological isolation of DOR‑mediated β‑arrestin recruitment responses .

Allosteric Mechanism of Action Studies

As a pure PAM with no detectable intrinsic agonist activity, BMS‑986188 is ideally suited for dissecting the contributions of allosteric modulation to endogenous opioid signaling. It can be used in conjunction with orthosteric ligands (leu‑enkephalin, SNC80) to quantify cooperativity factors and to model allosteric ternary complex behavior without the confounding influence of constitutive receptor activation .

Structure‑Activity Relationship (SAR) Reference Standard

BMS‑986188 (2‑bromo derivative) serves as a critical reference compound in δ‑PAM SAR programs. Its balanced profile—0.05 µM DOR potency combined with >200‑fold selectivity—represents a benchmark against which new analogs can be measured for potency‑selectivity optimization, a key parameter in early‑stage δ‑opioid drug discovery .

Functional Selectivity (Bias) Investigations

Because BMS‑986188 has been characterized across multiple signaling endpoints (β‑arrestin, G‑protein activation, adenylyl cyclase inhibition, ERK phosphorylation), it can be deployed in biased signaling studies to determine whether allosteric modulation engenders pathway‑selective effects distinct from those of orthosteric agonists such as SNC80 and TAN‑67 .

Application
Selection Property
Validation Focus
DOR selectivity profiling
Reported high δ/μ selectivity window
Minimize μ‑receptor confounding in cell‑based assays
Allosteric mechanism studies
Pure PAM; no intrinsic agonist activity
Endogenous tone requirement and cooperativity quantification
SAR reference standard
Balanced potency‑selectivity profile in xanthene‑1,8‑dione series
Benchmark for analog optimization and selectivity improvement
Functional selectivity investigations
Multi‑endpoint characterization (β‑arrestin, G‑protein, ERK)
Pathway‑specific modulation vs. orthosteric agonists

Technical Documentation Hub

Structured technical reading across foundational, methodological, troubleshooting, and validation/comparative pathways. Use the hub when you need more detail before procurement.

56 linked technical documents
Explore Hub


Quote Request

Request a Quote for BMS-986188

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Sending...

We use your information only to respond to your request.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.